![molecular formula C14H21FN2 B7559763 [1-[(4-Fluoro-2-methylphenyl)methyl]piperidin-4-yl]methanamine](/img/structure/B7559763.png)
[1-[(4-Fluoro-2-methylphenyl)methyl]piperidin-4-yl]methanamine
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Overview
Description
[1-[(4-Fluoro-2-methylphenyl)methyl]piperidin-4-yl]methanamine, also known as 4-Fluoromethylphenidate (4F-MPH), is a psychostimulant drug that is structurally similar to methylphenidate. It is a potent dopamine reuptake inhibitor and norepinephrine reuptake inhibitor that is commonly used as a research chemical.
Mechanism of Action
Like methylphenidate, 4F-MPH works by inhibiting the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, resulting in an increase in energy, focus, and motivation. Additionally, 4F-MPH has been shown to have a higher binding affinity for the dopamine transporter than methylphenidate, making it a more potent psychostimulant.
Biochemical and Physiological Effects:
The effects of 4F-MPH on the body are similar to those of other psychostimulant drugs. It increases heart rate, blood pressure, and body temperature, and can also cause appetite suppression and insomnia. Additionally, 4F-MPH has been shown to have a negative impact on cognitive function and can lead to addiction and other adverse effects with long-term use.
Advantages and Limitations for Lab Experiments
One advantage of using 4F-MPH in lab experiments is its potency and selectivity for dopamine and norepinephrine reuptake inhibition. This makes it a useful tool for investigating the effects of psychostimulant drugs on the brain. However, the negative effects of 4F-MPH on cognitive function and the potential for addiction and other adverse effects limit its usefulness in long-term studies.
Future Directions
There are several potential future directions for research involving 4F-MPH. One area of interest is the development of novel psychostimulant drugs that are more selective and less addictive than current options. Additionally, further research is needed to investigate the long-term effects of 4F-MPH on cognitive function and behavior, as well as its potential for abuse and addiction. Finally, there is potential for 4F-MPH to be used in the treatment of certain psychiatric disorders, such as attention deficit hyperactivity disorder (ADHD), although further research is needed in this area.
Synthesis Methods
The synthesis of 4F-MPH involves the reaction of 4-fluoro-2-methylbenzyl chloride with piperidine in the presence of a base. The resulting product is then treated with hydroxylamine hydrochloride to yield 4F-MPH. The purity and yield of the final product can be improved by using different solvents and reaction conditions.
Scientific Research Applications
4F-MPH is commonly used as a research chemical in the scientific community due to its potent psychostimulant effects. It is often used as a reference standard in analytical testing and is also used in preclinical studies to investigate the pharmacological properties of novel compounds. Additionally, 4F-MPH has been used in studies investigating the effects of psychostimulant drugs on cognitive function and behavior.
properties
IUPAC Name |
[1-[(4-fluoro-2-methylphenyl)methyl]piperidin-4-yl]methanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21FN2/c1-11-8-14(15)3-2-13(11)10-17-6-4-12(9-16)5-7-17/h2-3,8,12H,4-7,9-10,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUFSSIRXIHFBGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)CN2CCC(CC2)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21FN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1-[(4-Fluoro-2-methylphenyl)methyl]piperidin-4-yl]methanamine |
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